(1s,2R,3r,8S)-4-fluorocuban-1-amine hydrochloride

• IUPAC Name: 4-fluorocuban-1-amine;hydrochloride
• InChI: InChI=1S/C8H8FN.ClH/c9-7-1-4-2(7)6-3(7)5(1)8(4,6)10;/h1-6H,10H2;1H
• InChI Key: WMOARCBNYLOZQV-UHFFFAOYSA-N
• Canonical SMILES: C12C3C4C1(C5C2C3(C45)F)N.Cl
• Molecular Formula: C8H9ClFN
• Molecular Weight: 173.61 g/mol
• CAS No.: 1202353-16-9

Description

(1s,2R,3r,8S)-4-fluorocuban-1-amine hydrochloride is a useful research compound. Its molecular formula is C8H9ClFN and its molecular weight is 173.62. The purity is usually 95%.
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Scientific Research Applications

Environmental and Material Sciences

Amine-functionalized compounds, akin to “(1s,2R,3r,8S)-4-fluorocuban-1-amine hydrochloride”, have shown promise in environmental science, particularly in the removal of persistent and harmful substances from water. For instance, amine-containing sorbents have been identified as effective solutions for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies, addressing their low recommended safe concentrations in drinking water due to significant health risks. This application underscores the critical role of amine-functionalized materials in water treatment technologies, providing a path toward safer drinking water and environmental protection (Ateia et al., 2019).

Biochemical and Medical Research

In the realm of biochemical research and potential medical applications, fluorinated compounds, including those structurally similar to “this compound”, play a pivotal role. Fluorinated molecules are integral to the development of novel pharmaceuticals and agrochemicals due to their unique effects on the physical, chemical, and biological properties of molecules. The exploration of fluoroalkylation reactions in aqueous media has opened new avenues for incorporating fluorinated or fluoroalkylated groups into target molecules in a mild, environment-friendly manner. This development is particularly relevant in green chemistry, highlighting the environmental benefits and the potential for creating more effective and sustainable chemical reactions (Song et al., 2018).

Advanced Material Applications

In advanced materials science, the interaction of amine groups with metallic surfaces has been investigated for the creation of chemically reactive surfaces. Such interactions are crucial for the development of materials that can covalently bind biomolecules or facilitate cell colonization. Research in this area has led to the fabrication of surfaces with enhanced biochemical functionalities, opening up new possibilities in biomaterials and tissue engineering. The ability to engineer surfaces with specific chemical groups, such as amine, carboxy, hydroxy, and aldehyde, has significant implications for medical implants, drug delivery systems, and the broader field of regenerative medicine (Siow et al., 2006).